N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(3-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(3-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C17H23N3OS/c1-12-5-4-8-20(10-12)11-16(21)19-17-14(9-18)13-6-2-3-7-15(13)22-17/h12H,2-8,10-11H2,1H3,(H,19,21)
• InChI Key: RNIHJWDPEDAAKB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(=O)NC2=C(C3=C(S2)CCCC3)C#N
• Molecular Formula: C17H23N3OS
• Molecular Weight: 317.5 g/mol

Description

Synthesis Analysis

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(3-methyl-1-piperidinyl)acetamide and its derivatives involves multiple steps, including condensation, cyclization, and substitution reactions. For instance, the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate leads to 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. This key intermediate then serves as a precursor for synthesizing various heterocyclic derivatives, showcasing the compound's versatility in organic synthesis (Shams et al., 2010).

Molecular Structure Analysis

The molecular structure of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(3-methyl-1-piperidinyl)acetamide derivatives has been elucidated through various spectroscopic techniques. For example, the structure of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide was determined, highlighting the compound's structural features and confirming the presence of the acetamide and 1,3,4-thiadiazole units (Ismailova et al., 2014).

Chemical Reactions and Properties

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(3-methyl-1-piperidinyl)acetamide undergoes various chemical reactions, leading to a wide range of derivatives with potential biological activities. The compound's reactivity has been explored in the context of synthesizing heterocyclic compounds, demonstrating its utility in medicinal chemistry (Youssef, 2009).

Physical Properties Analysis

The physical properties of the compound and its derivatives, such as solubility, melting points, and crystal structure, are crucial for understanding their behavior in different environments. For instance, the synthesis and characterization of Pd(II) and Pt(II) complexes with N-(1,3-benzothiazol-2-yl)acetamide ligands provide insight into the compound's coordination chemistry and physical properties (Al‐Janabi et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with various reagents, are essential for the compound's application in chemical synthesis and potential therapeutic uses. The diverse reactivity patterns observed in reactions with substituted benzylidenemalononitriles and α,β-acetylenic esters highlight the compound's chemical versatility (Youssef, 2009).